Cas no 1135300-49-0 (2-Ethyl-2,3-dimethylpent-4-enal)

• Product Name: 2-Ethyl-2,3-dimethylpent-4-enal
• CAS No: 1135300-49-0
• MF: C₉H₁₆O
• MW: 140.222743034363
• CID: 5715209
• PubChem ID: 24978192
• Update Time: 2025-10-18

2-Ethyl-2,3-dimethylpent-4-enal Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-2,3-dimethylpent-4-enal
• 2-ethyl-2,3-dimethyl-4-pentenal
• EN300-1619752
• 1135300-49-0
• 4-Pentenal, 2-ethyl-2,3-dimethyl-
• 2-Ethyl-2,3-dimethylpent-4-enal

• Inchi： 1S/C9H16O/c1-5-8(3)9(4,6-2)7-10/h5,7-8H,1,6H2,2-4H3
• InChI Key： ODBQBWJZXUHVTQ-UHFFFAOYSA-N
• SMILES： O=CC(C)(CC)C(C=C)C

Computed Properties

• Exact Mass: 140.120115130g/mol
• Monoisotopic Mass: 140.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 0.825±0.06 g/cm3(Predicted)
• Boiling Point: 175.3±9.0 °C(Predicted)

Additional information on 2-Ethyl-2,3-dimethylpent-4-enal

Introduction to 2-Ethyl-2,3-dimethylpent-4-enal (CAS No. 1135300-49-0)

2-Ethyl-2,3-dimethylpent-4-enal, identified by the Chemical Abstracts Service Number (CAS No.) 1135300-49-0, is a specialized organic compound that has garnered significant attention in the field of organic synthesis and biochemical applications. This aldehyde derivative, characterized by its branched C5 backbone and ethyl substitution at the 2-position, exhibits unique chemical properties that make it a valuable intermediate in various industrial and research settings.

The molecular structure of 2-Ethyl-2,3-dimethylpent-4-enal consists of a highly branched aliphatic chain with a terminal aldehyde group. This configuration imparts distinct reactivity patterns, making it particularly useful in the synthesis of more complex molecules. The presence of two methyl groups at the 3-position further influences its electronic distribution and steric hindrance, which are critical factors in determining its behavior in chemical reactions.

In recent years, research has highlighted the compound's potential applications in pharmaceutical synthesis. Specifically, its aldehyde functionality allows for facile condensation reactions with various nucleophiles, facilitating the construction of heterocyclic frameworks that are prevalent in many bioactive molecules. The branched structure also contributes to enhanced solubility and stability under certain conditions, which is advantageous for both laboratory-scale reactions and large-scale industrial processes.

One of the most compelling aspects of 2-Ethyl-2,3-dimethylpent-4-enal is its role as a precursor in the development of flavor and fragrance compounds. The compound's aldehyde group can be oxidized to form carboxylic acids or reduced to alcohols, providing a versatile synthetic platform for creating complex aromatic profiles. This has led to increased interest from researchers in the food and cosmetic industries who are seeking novel molecules to enhance product formulations.

Recent advancements in catalytic methods have further expanded the utility of CAS No. 1135300-49-0. Transition metal-catalyzed reactions, such as cross-coupling and hydrogenation processes, have been successfully applied to this compound to introduce additional functional groups or modify existing ones with high efficiency. These developments not only streamline synthetic routes but also improve yields and reduce byproduct formation, aligning with the growing emphasis on sustainable chemistry practices.

The compound's reactivity also makes it a valuable tool in mechanistic studies. Researchers investigating reaction pathways involving carbonyl compounds often utilize 2-Ethyl-2,3-dimethylpent-4-enal as a model system due to its well-defined structure and predictable behavior. Such studies contribute to a deeper understanding of fundamental chemical principles and can inform the design of more efficient synthetic strategies.

In addition to its synthetic applications, 2-Ethyl-2,3-dimethylpent-4-enal has shown promise in biochemical research. Its structural features resemble certain natural products found in plants and microorganisms, suggesting potential biological activity. While extensive biological testing is still required to fully elucidate its properties, preliminary studies indicate that derivatives of this compound may exhibit interesting pharmacological effects. This opens up new avenues for drug discovery and development.

The industrial production of CAS No. 1135300-49-0 has also seen significant improvements in recent years. Advances in process optimization have enabled more cost-effective and environmentally friendly synthesis methods. For instance, biocatalytic approaches using engineered enzymes have been explored as alternative routes to traditional chemical synthesis, reducing reliance on harsh reagents and minimizing waste generation.

The future prospects for 2-Ethyl-2,3-dimethylpent-4-enal are promising as ongoing research continues to uncover new applications and refine existing ones. Its versatility as a synthetic intermediate ensures that it will remain a key component in both academic laboratories and industrial settings for years to come. As the demand for specialized organic compounds grows, compounds like this will play an increasingly important role in advancing chemical innovation across multiple sectors.